Cas no 933683-87-5 (2-Ethylthiazole-5-carbaldehyde)

2-Ethylthiazole-5-carbaldehyde structure
933683-87-5 structure
Product Name:2-Ethylthiazole-5-carbaldehyde
CAS No:933683-87-5
MF:C6H7NOS
MW:141.190880060196
MDL:MFCD14588408
CID:999604
PubChem ID:45121743
Update Time:2024-10-26

2-Ethylthiazole-5-carbaldehyde Chemical and Physical Properties

Names and Identifiers

    • 2-Ethylthiazole-5-carbaldehyde
    • 2-Ethyl-1,3-thiazole-5-carbaldehyde
    • 5-Thiazolecarboxaldehyde, 2-ethyl-
    • 5-Thiazolecarboxaldehyde, 2-ethyl-
    • 2-Ethyl-5-thiazolecarboxaldehyde (ACI)
    • MFCD14588408
    • DTXSID50669242
    • DB-365107
    • O10772
    • 933683-87-5
    • DS-4391
    • SY118867
    • STL453567
    • Z670156152
    • EN300-51448
    • SCHEMBL15889359
    • AKOS010209399
    • CS-0187890
    • MDL: MFCD14588408
    • Inchi: 1S/C6H7NOS/c1-2-6-7-3-5(4-8)9-6/h3-4H,2H2,1H3
    • InChI Key: TVIVXJHUFQPZPT-UHFFFAOYSA-N
    • SMILES: O=CC1=CN=C(CC)S1

Computed Properties

  • Exact Mass: 141.02483502g/mol
  • Monoisotopic Mass: 141.02483502g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 2
  • Complexity: 107
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.6
  • Topological Polar Surface Area: 58.2Ų

Experimental Properties

  • Density: 1.210
  • Boiling Point: 232℃
  • Flash Point: 94℃

2-Ethylthiazole-5-carbaldehyde Pricemore >>

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2-Ethylthiazole-5-carbaldehyde Production Method

Production Method 1

Reaction Conditions
1.1 Reagents: Lithium diisopropylamide Solvents: Tetrahydrofuran ;  -78 °C; 30 min, -78 °C
1.2 -78 °C; 30 min, -78 °C
1.3 Reagents: Ammonium chloride Solvents: Water
Reference
Preparation of thiazolyl-substituted tetracyclic compounds end-capped with peptide derivatives as antiviral agents for treating hepatitis C virus infection
, World Intellectual Property Organization, , ,

Production Method 2

Reaction Conditions
1.1 Reagents: Lithium diisopropylamide Solvents: Tetrahydrofuran ;  -78 °C; 30 min, -78 °C
1.2 -78 °C; 30 min, -78 °C
1.3 Reagents: Ammonium chloride Solvents: Water
Reference
Preparation of heterocyclyl-substituted, especially thiazolyl-substituted tetracyclic compounds, end-capped with peptide derivatives as antiviral agents for treating hepatitis C virus infection
, World Intellectual Property Organization, , ,

Production Method 3

Reaction Conditions
1.1 Reagents: Diisopropylethylamine Solvents: Dichloromethane ;  0 °C; 2 d, rt
Reference
Preparation of substituted thiazole derivatives and analogs for use as P2X7 receptor antagonists
, World Intellectual Property Organization, , ,

2-Ethylthiazole-5-carbaldehyde Raw materials

2-Ethylthiazole-5-carbaldehyde Preparation Products

2-Ethylthiazole-5-carbaldehyde Related Literature

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